Cas no 731752-47-9 (3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-)
731752-47-9 structure
Product Name:3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
CAS No:731752-47-9
MF:C7H13NO3
MW:159.183022260666
CID:559250
PubChem ID:45083290
Update Time:2025-04-19
3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-
- 3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, trans- (9CI)
- methyl rac-(3S,4S)-4-hydroxy-3-piperidinecarboxylate
- SCHEMBL10969774
- 731752-47-9
-
- Inchi: 1S/C7H13NO3/c1-11-7(10)5-4-8-3-2-6(5)9/h5-6,8-9H,2-4H2,1H3/t5-,6-/m0/s1
- InChI Key: KQOGWNKGUKQZHP-WDSKDSINSA-N
- SMILES: O[C@H]1CCNC[C@@H]1C(=O)OC
Computed Properties
- Exact Mass: 159.08954328g/mol
- Monoisotopic Mass: 159.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 58.6Ų
3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
731752-47-9 (3-Piperidinecarboxylicacid, 4-hydroxy-, methyl ester, (3R,4R)-rel-) Related Products
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